Cas no 159815-76-6 ([1,1'-Biphenyl]-4-methanol,2'-nitro-)

• Product Name: [1,1'-Biphenyl]-4-methanol,2'-nitro-
• CAS No: 159815-76-6
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD18207469
• CID: 109339
• PubChem ID: 21836649
• Update Time: 2025-07-21

[1,1'-Biphenyl]-4-methanol,2'-nitro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-methanol,2'-nitro-
• [4-(2-nitrophenyl)phenyl]methanol
• 4-(2-NITROPHENYL)BENZYL ALCOHOL
• [1,1'-Biphenyl]-4-methanol,2'-nitro
• 2'-Nitro-[1,1'-biphenyl]-4-methanol
• 4-(Hydroxymethyl)-2'-nitro-1,1'-biphenyl
• GPXIDJYKHUWNSB-UHFFFAOYSA-N
• AB92602
• 4-hydroxymethyl-2'-nitro-1,1'-biphenyl
• 159815-76-6
• A50702
• (2'-Nitro[1,1'-biphenyl]-4-yl)methanol
• SCHEMBL7785924
• 4-(2-Nitrophenylbenzyl alcohol
• DTXSID50618659
• [1,1'-Biphenyl]-4-methanol, 2'-nitro-

• MDL： MFCD18207469
• Inchi： 1S/C13H11NO3/c15-9-10-5-7-11(8-6-10)12-3-1-2-4-13(12)14(16)17/h1-8,15H,9H2
• InChI Key： GPXIDJYKHUWNSB-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.07400
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.05000
• LogP: 3.27730

Additional information on [1,1'-Biphenyl]-4-methanol,2'-nitro-

Comprehensive Overview of [1,1'-Biphenyl]-4-methanol,2'-nitro- (CAS No. 159815-76-6)

[1,1'-Biphenyl]-4-methanol,2'-nitro- (CAS No. 159815-76-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its biphenyl core structure with a nitro group and a methanol substituent, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly exploring its potential due to its versatility and compatibility with modern synthetic methodologies.

The growing interest in [1,1'-Biphenyl]-4-methanol,2'-nitro- aligns with the broader trend of optimizing nitro-aromatic compounds for sustainable and efficient chemical processes. In recent years, the demand for eco-friendly synthesis routes has surged, and this compound's structural features make it a candidate for green chemistry applications. Its biphenyl backbone is particularly noteworthy, as biphenyl derivatives are widely used in liquid crystals, organic electronics, and advanced polymers. The integration of a nitro group further enhances its reactivity, enabling selective transformations in catalytic systems.

One of the most frequently searched questions related to [1,1'-Biphenyl]-4-methanol,2'-nitro- revolves around its synthesis and purification methods. Advanced techniques such as column chromatography, recrystallization, and HPLC are commonly employed to achieve high-purity samples. Additionally, the compound's stability under various conditions is a critical consideration for industrial applications. Studies have shown that proper storage in anhydrous environments and protection from light can significantly extend its shelf life, addressing another common query among users.

In the pharmaceutical sector, [1,1'-Biphenyl]-4-methanol,2'-nitro- has been investigated as a potential intermediate for drug development. Its structural motifs are reminiscent of bioactive molecules, making it a promising scaffold for medicinal chemistry. Researchers are particularly interested in its potential role in designing enzyme inhibitors and receptor modulators, which are hot topics in the search for novel therapeutics. The compound's ability to undergo selective nitro reduction further expands its utility in creating diverse pharmacophores.

From an environmental perspective, the biodegradability and toxicity profile of [1,1'-Biphenyl]-4-methanol,2'-nitro- are subjects of ongoing research. With increasing regulatory scrutiny on chemical safety, understanding its ecological impact is essential. Preliminary data suggest that the compound exhibits moderate biodegradability under specific conditions, but further studies are needed to assess its long-term environmental fate. This aligns with the broader industry focus on green chemistry and sustainable manufacturing, which are highly searched topics in academic and industrial circles.

The material science community has also explored the applications of [1,1'-Biphenyl]-4-methanol,2'-nitro- in developing advanced polymers and functional materials. Its rigid biphenyl structure contributes to enhanced thermal stability, while the nitro group offers opportunities for further functionalization. These properties are particularly relevant in the design of high-performance coatings and electronic materials, which are areas of intense research and development.

In summary, [1,1'-Biphenyl]-4-methanol,2'-nitro- (CAS No. 159815-76-6) is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical properties, coupled with the growing demand for sustainable and efficient chemical solutions, position it as a compound of interest for future innovations. As research continues to uncover new applications and refine its synthesis, this compound is likely to remain a focal point in both academic and industrial settings.